molecular formula C9H9F2N3OS B8277477 4-(3',5'-Difluorobenzyl)-1-formyl-3-thiosemicarbazide

4-(3',5'-Difluorobenzyl)-1-formyl-3-thiosemicarbazide

Cat. No.: B8277477
M. Wt: 245.25 g/mol
InChI Key: VOOCHVFJHNZYAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3',5'-Difluorobenzyl)-1-formyl-3-thiosemicarbazide is a useful research compound. Its molecular formula is C9H9F2N3OS and its molecular weight is 245.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9F2N3OS

Molecular Weight

245.25 g/mol

IUPAC Name

N-[(3,5-difluorophenyl)methylcarbamothioylamino]formamide

InChI

InChI=1S/C9H9F2N3OS/c10-7-1-6(2-8(11)3-7)4-12-9(16)14-13-5-15/h1-3,5H,4H2,(H,13,15)(H2,12,14,16)

InChI Key

VOOCHVFJHNZYAB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)CNC(=S)NNC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Difluorobenzyl isothiocyanate (9.9 g, 25.5 mmole) and formyl hydrazine (1.7 g, 28.7 mole) were refluxed in ethanol (30 ml) for one hour. The reaction was evaporated to dryness, triturated with hexane:ethyl acetate (1:1), filtered, and recrystallized from ethanol-hexane to yield 3.5 g (35%) of crude 4-(3',5'-difluorobenzyl)-1-formyl-3-thiosemicarbazide.
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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